Cas no 1114834-09-1 (4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide)

• Product Name: 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide
• CAS No: 1114834-09-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5387199
• Update Time: 2025-06-25

4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide

• Inchi： 1S/C28H28N2O5/c1-6-35-24-16-23(18-9-7-17(2)8-10-18)30-22-12-11-19(13-21(22)24)28(31)29-20-14-25(32-3)27(34-5)26(15-20)33-4/h7-16H,6H2,1-5H3,(H,29,31)
• InChI Key： OZBZBUYZMMGWAR-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(NC3=CC(OC)=C(OC)C(OC)=C3)=O)C=C2)=C(OCC)C=C1C1=CC=C(C)C=C1

Additional information on 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide

Introduction to 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide (CAS No. 1114834-09-1) and Its Emerging Applications in Chemical Biology

The compound 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide, identified by its CAS number 1114834-09-1, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Quinoline derivatives have long been recognized for their broad spectrum of biological activities, and this particular compound combines structural features that make it a compelling candidate for further investigation.

At the core of its molecular architecture lies a quinoline scaffold, a heterocyclic system renowned for its versatility in medicinal chemistry. The presence of an ethoxy group at the 4-position and a 4-methylphenyl (para-methylbenzene) substituent at the 2-position introduces specific steric and electronic properties that modulate the compound's interactions with biological targets. Furthermore, the amide functionality at the 6-position, linked to a 3,4,5-trimethoxyphenyl group, adds another layer of complexity, potentially influencing both solubility and binding affinity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological relevance of such structurally intricate molecules more efficiently than ever before. The combination of these modern techniques with classical pharmacophore modeling has highlighted 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide as a promising lead for further optimization.

In particular, studies have suggested that quinoline derivatives may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory and infectious diseases. The electron-rich aromatic system of this compound could facilitate interactions with heme-containing proteins or metal ions, which are common targets in therapeutic intervention. The methoxy groups on the phenyl ring further enhance its potential as a bioisostere for other functional groups, allowing for fine-tuning of pharmacokinetic properties.

The 3,4,5-trimethoxyphenyl moiety is particularly noteworthy due to its ability to engage in multiple hydrogen bonding interactions. This feature is critical for designing molecules that can tightly bind to biological targets while minimizing off-target effects. Additionally, the presence of multiple aromatic rings increases the compound's lipophilicity, which is often a desirable trait for oral bioavailability.

Emerging research indicates that this compound may have applications beyond traditional therapeutic areas. For instance, its structural motifs are reminiscent of natural products known to possess antimicrobial properties. The quinoline core is structurally related to compounds like chloroquine and hydroxychloroquine, which have been studied extensively for their antimalarial effects. While 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide has not yet been tested in vivo for such activities, its chemical profile suggests potential.

Another exciting avenue involves exploring its potential as an intermediate in the synthesis of more complex bioactive molecules. The modular nature of quinoline derivatives allows for easy modification at multiple positions, making them ideal building blocks for medicinal chemists. By leveraging techniques such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, researchers can introduce additional functional groups or link this scaffold to other pharmacophores.

The role of computational modeling in understanding the behavior of such compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide might interact with biological targets at an atomic level. These simulations help predict binding affinities and identify key residues involved in molecular recognition.

In conclusion, 4-ethoxy-2-(4-methylphenyl)-N-(3,4,5-trimethoxyphenyl)quinoline-6-carboxamide (CAS No. 1114834-09-1) represents a structurally intriguing molecule with significant untapped potential in chemical biology and drug discovery. Its unique combination of substituents and functional groups positions it as a promising candidate for further exploration. As research methodologies continue to evolve，this compound is likely to play an increasingly important role in the development of novel therapeutic agents.